An In-depth Technical Guide to Methyl 3-amino-2,6-difluorobenzoate: A Key Building Block in Modern Medicinal Chemistry
An In-depth Technical Guide to Methyl 3-amino-2,6-difluorobenzoate: A Key Building Block in Modern Medicinal Chemistry
Abstract
Methyl 3-amino-2,6-difluorobenzoate (CAS No. 84832-02-0) is a strategically important fluorinated aniline derivative that has emerged as a valuable building block in contemporary drug discovery and development. Its unique substitution pattern, featuring two ortho-fluorine atoms flanking an amine and a methyl ester, imparts specific electronic and conformational properties that are highly sought after, particularly in the synthesis of targeted therapeutics. This guide provides a comprehensive technical overview of its chemical properties, a plausible and detailed synthesis protocol, its reactivity profile, and its significant applications, with a focus on its role in the burgeoning field of targeted protein degradation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile intermediate in their synthetic endeavors.
Introduction: The Strategic Value of Fluorination in Drug Design
The incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry. The unique properties of fluorine—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, pKa, and binding affinity to biological targets.[1][2][3][4] Methyl 3-amino-2,6-difluorobenzoate is a prime example of a fluorinated building block designed to leverage these advantages.[5][6] The presence of two fluorine atoms ortho to the amino group significantly modulates the basicity and nucleophilicity of the amine, while also influencing the conformation of the molecule, which can be critical for achieving high-affinity interactions with protein targets. Its designation as a "Protein Degrader Building Block" by suppliers highlights its utility in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary therapeutic modality.[5]
Physicochemical and Spectroscopic Characterization
A thorough understanding of the physical and spectral properties of a chemical intermediate is fundamental for its effective use in synthesis and for quality control.
Physicochemical Properties
The key physicochemical properties of Methyl 3-amino-2,6-difluorobenzoate are summarized in the table below.
| Property | Value | Source(s) |
| CAS Number | 84832-02-0 | [5] |
| Molecular Formula | C₈H₇F₂NO₂ | [5] |
| Molecular Weight | 187.14 g/mol | [5][6] |
| Appearance | Solid, low-melting solid | - |
| Purity | Typically ≥96% or ≥98% | [5][6] |
| Storage | Room temperature, protect from light | [5][6] |
| Solubility | Soluble in common organic solvents such as DCM, THF, and ethyl acetate. | - |
| LogP (Predicted) | 1.3336 | [6] |
| Topological Polar Surface Area (TPSA) | 52.32 Ų | [6] |
Spectroscopic Data
2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the amine protons, and the methyl ester protons. The aromatic region would likely display complex splitting patterns due to proton-proton and proton-fluorine coupling. The amine protons would appear as a broad singlet, and the methyl ester protons as a sharp singlet around 3.8-3.9 ppm.
-
¹³C NMR: The carbon NMR would show eight distinct signals. The carbonyl carbon of the ester would be the most downfield signal (around 165-170 ppm). The aromatic carbons directly attached to fluorine would show large one-bond C-F coupling constants, appearing as doublets. Other aromatic carbons would show smaller two- and three-bond C-F couplings.[7]
2.2.2. Infrared (IR) Spectroscopy
The IR spectrum would be characterized by the following key absorption bands:
-
N-H Stretching: Two distinct bands in the region of 3300-3500 cm⁻¹, characteristic of a primary amine.
-
C=O Stretching: A strong absorption band around 1700-1730 cm⁻¹ for the ester carbonyl group.
-
C-F Stretching: Strong, characteristic bands in the region of 1100-1300 cm⁻¹.
-
Aromatic C=C Stretching: Bands in the 1450-1600 cm⁻¹ region.
2.2.3. Mass Spectrometry (MS)
In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z of 187. Key fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃) to give a fragment at m/z 156, and the loss of the entire carbomethoxy group (-COOCH₃) to give a fragment at m/z 128.
Synthesis and Manufacturing
While specific industrial synthesis protocols are often proprietary, a robust and scalable synthesis route for Methyl 3-amino-2,6-difluorobenzoate can be proposed based on established organic chemistry principles and analogous transformations found in the patent and scientific literature. The following multi-step synthesis starts from the readily available 2,6-difluorobenzoic acid.
Proposed Synthetic Pathway
Step-by-Step Experimental Protocol
Step 1: Esterification of 2,6-Difluorobenzoic Acid
-
Rationale: The initial step involves the conversion of the carboxylic acid to its corresponding methyl ester. This is a standard Fischer esterification reaction, typically catalyzed by a strong acid. The ester group is less activating to the aromatic ring than a carboxylic acid, which can be beneficial for controlling the subsequent nitration step.
-
Procedure:
-
To a solution of 2,6-difluorobenzoic acid (1.0 eq) in methanol (5-10 volumes), add concentrated sulfuric acid (0.1-0.2 eq) dropwise at 0 °C.
-
Heat the reaction mixture to reflux and monitor the reaction by TLC or HPLC until the starting material is consumed.
-
Cool the mixture to room temperature and remove the excess methanol under reduced pressure.
-
Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield Methyl 2,6-difluorobenzoate, which can often be used in the next step without further purification.[8]
-
Step 2: Nitration of Methyl 2,6-Difluorobenzoate
-
Rationale: This step introduces a nitro group onto the aromatic ring, which will subsequently be reduced to the desired amino group. The directing effects of the fluorine and ester groups favor nitration at the 3-position.
-
Procedure:
-
Add Methyl 2,6-difluorobenzoate (1.0 eq) portion-wise to a pre-cooled (0 °C) mixture of concentrated sulfuric acid and fuming nitric acid.
-
Maintain the temperature below 10 °C during the addition.
-
Allow the reaction to stir at a controlled temperature (e.g., 0-25 °C) until the reaction is complete as monitored by HPLC.
-
Carefully pour the reaction mixture onto crushed ice and extract the product with a suitable organic solvent like dichloromethane.
-
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate to give crude Methyl 2,6-difluoro-3-nitrobenzoate. Purification can be achieved by recrystallization or column chromatography.
-
Step 3: Reduction of the Nitro Group
-
Rationale: The final step is the reduction of the nitro group to the primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation.
-
Procedure:
-
Dissolve Methyl 2,6-difluoro-3-nitrobenzoate (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.
-
Add a catalytic amount of palladium on activated carbon (10% Pd/C, 5-10 mol%).
-
Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.
-
Monitor the reaction until the uptake of hydrogen ceases or analysis shows complete conversion.
-
Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the reaction solvent.
-
Concentrate the filtrate under reduced pressure to yield Methyl 3-amino-2,6-difluorobenzoate. The product can be further purified by recrystallization or column chromatography if necessary.
-
Reactivity and Chemical Behavior
The reactivity of Methyl 3-amino-2,6-difluorobenzoate is governed by its three key functional groups: the primary aromatic amine, the electron-deficient difluorinated aromatic ring, and the methyl ester.
Reactions at the Amino Group
The primary amine is a nucleophilic center and can undergo a variety of common transformations, including:
-
Acylation/Amidation: Reaction with acyl chlorides or anhydrides to form amides.
-
Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides. This is a particularly relevant reaction in medicinal chemistry for introducing sulfonamide moieties or for linking the building block to other fragments.[8][9]
-
Alkylation: Reaction with alkyl halides, although over-alkylation can be an issue.
-
Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form secondary or tertiary amines.
Influence of Fluorine Atoms
The two electron-withdrawing fluorine atoms have a significant impact on the molecule's reactivity:
-
Reduced Basicity of the Amine: The fluorine atoms decrease the electron density on the aromatic ring and, by extension, on the nitrogen atom, making the amine less basic compared to non-fluorinated anilines.
-
Activation towards Nucleophilic Aromatic Substitution: While the ring is generally electron-deficient, the positions para to the fluorine atoms are activated towards nucleophilic attack, although this is less common than reactions involving the amine.
-
Metabolic Stability: The strong C-F bonds can block sites of metabolic oxidation, a desirable feature in drug design.[1][10]
Applications in Drug Discovery and Development
The primary application of Methyl 3-amino-2,6-difluorobenzoate is as a specialized building block in the synthesis of complex, high-value molecules, most notably for targeted protein degradation.
Key Building Block for PROTACs
PROteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of specific proteins of interest (POIs). They consist of a ligand that binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two.
Methyl 3-amino-2,6-difluorobenzoate is an ideal starting material for the synthesis of the POI-binding ligand portion of a PROTAC. The amine group provides a convenient handle for attaching the linker, often through an amide or sulfonamide bond. The difluorophenyl moiety can be a critical part of the pharmacophore that binds to the target protein, with the fluorine atoms contributing to binding affinity and improved pharmacokinetic properties.
Rationale for Use in Medicinal Chemistry
The choice of the 2,6-difluoro substitution pattern is a deliberate design element for several reasons:
-
Conformational Restriction: The ortho-fluorine atoms can restrict the rotation around the C-N bond, locking the molecule into a specific conformation that may be more favorable for binding to a target protein.
-
Modulation of Physicochemical Properties: As discussed, the fluorine atoms fine-tune the molecule's pKa and lipophilicity, which are critical for cell permeability and overall drug-like properties.[1]
-
Enhanced Metabolic Stability: The C-F bonds are resistant to metabolism by cytochrome P450 enzymes, which can increase the half-life of a drug candidate.[4][10]
Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling Methyl 3-amino-2,6-difluorobenzoate.
-
Hazard Classification: The compound is generally classified with the GHS07 pictogram (exclamation mark).
-
Hazard Statements:
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
-
-
Precautionary Measures:
-
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
-
Handle in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors.
-
Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
-
Conclusion
Methyl 3-amino-2,6-difluorobenzoate is a highly valuable and versatile building block for medicinal chemists. Its unique structural and electronic properties, conferred by the specific arrangement of its functional groups, make it particularly well-suited for the synthesis of sophisticated molecules like PROTACs. The strategic incorporation of the 2,6-difluoroaniline motif can lead to drug candidates with enhanced potency, selectivity, and pharmacokinetic profiles. As targeted protein degradation continues to gain prominence as a therapeutic strategy, the demand for and importance of specialized building blocks like Methyl 3-amino-2,6-difluorobenzoate are set to grow. This guide provides the foundational knowledge for researchers to confidently incorporate this powerful intermediate into their drug discovery programs.
References
-
Understanding the Chemical Properties and Applications of 2,6-Difluoroaniline. (URL: [Link])
-
Methyl 3-amino-2, 6-difluorobenzoate, min 96%, 1 gram. Aladdin Scientific. (URL: [Link])
-
Design, Synthesis and Biological Evaluation of Proteolysis Targeting Chimeras (PROTACs) as a BTK Degraders with Improved Pharmacokinetic Properties. National Institutes of Health. (URL: [Link])
-
Supplementary Information - The Royal Society of Chemistry. (URL: [Link])
-
A Novel Route of Synthesis of High Efficiency Pharmaceutical Intermediate and Insecticide Chemical 2, 6-Difluoroaniline. Asian Journal of Research in Chemistry. (URL: [Link])
-
The Versatility of Difluoroaniline Derivatives in Modern Chemistry. (URL: [Link])
- Synthesis method of anti-cancer drug intermediate methyl 2-fluoro-3-aminobenzoate.
- A kind of method of synthesizing 3-amino-4-fluorobenzoic boric acid.
-
Fluorinated building blocks in drug design: new pathways and targets. National Institutes of Health. (URL: [Link])
-
Fluorinated Building Blocks. Halocarbon Life Sciences. (URL: [Link])
-
Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. (URL: [Link])
- WO1988010247A1 - Novel synthesis of 3-amino-2-methylbenzotrifluoride.
- US4172095A - Novel synthesis of 3-amino-2-methylbenzotrifluoride and the intermediates thereof.
- US4209464A - Novel synthesis of 3-amino-2-methylbenzotrifluoride from N-(2-X-5-trifluoromethylphenyl)-S,S-dimethylsulfimide.
-
Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. MDPI. (URL: [Link])
-
Benzoic acid, 3-[[(2,6-difluorophenyl)sulfonyl]amino]-2-fluoro-, methyl ester. PubChem. (URL: [Link])
-
Methyl 4-amino-2,6-difluorobenzoate. PubChem. (URL: [Link])
-
Methyl 3-{[(2,6-difluorophenyl)sulfonyl]amino}-2-fluorobenzoate. PharmaCompass. (URL: [Link])
-
CAS No : 1195768-19-4 | Product Name : Methyl 3-((2,6-difluorophenyl)sulfonamido)-2-fluorobenzoate. Pharmaffiliates. (URL: [Link])
-
Methyl 3-amino-2,6-difluorobenzoate. Active Biopharma. (URL: [Link])
-
2,6-Difluorobenzoic acid. CAS#:385-00-2. Chemsrc. (URL: [Link])
Sources
- 1. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
- 2. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
- 3. halocarbonlifesciences.com [halocarbonlifesciences.com]
- 4. 氟化合成砌块 [sigmaaldrich.com]
- 5. calpaclab.com [calpaclab.com]
- 6. chemscene.com [chemscene.com]
- 7. rsc.org [rsc.org]
- 8. Methyl 3-{[(2,6-difluorophenyl)sulfonyl]amino}-2-fluorobenzoate | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
- 9. pharmaffiliates.com [pharmaffiliates.com]
- 10. nbinno.com [nbinno.com]

